Cas no 61520-22-7 (5H-Indeno[5,6-d]oxazole, 6,7-dihydro-2-(4-methylphenyl)-)

• Product Name: 5H-Indeno[5,6-d]oxazole, 6,7-dihydro-2-(4-methylphenyl)-
• CAS No: 61520-22-7
• MF: C₁₇H₁₅NO
• MW: 249.307104349136
• CID: 476335
• PubChem ID: 12308059
• Update Time: 2025-04-19

5H-Indeno[5,6-d]oxazole, 6,7-dihydro-2-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 5H-Indeno[5,6-d]oxazole, 6,7-dihydro-2-(4-methylphenyl)-
• 2-(4-methylphenyl)-6,7-dihydro-5H-cyclopenta[f][1,3]benzoxazole
• 61520-22-7
• DTXSID60487055

• Inchi： 1S/C17H15NO/c1-11-5-7-12(8-6-11)17-18-15-9-13-3-2-4-14(13)10-16(15)19-17/h5-10H,2-4H2,1H3
• InChI Key： XKEKKJMMCJPFHS-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C)=CC=2)=NC2C1=CC1=C(C=2)CCC1

Computed Properties

• Exact Mass: 249.11545
• Monoisotopic Mass: 249.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03